Cas no 1932049-34-7 (3-Pyrrolidinol, 4-methyl-, (3R,4R)-)

• Product Name: 3-Pyrrolidinol, 4-methyl-, (3R,4R)-
• CAS No: 1932049-34-7
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 6077010
• PubChem ID: 54208051
• Update Time: 2025-10-28

3-Pyrrolidinol, 4-methyl-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-methyl-, (3R,4R)-
• BS-45756
• CS-0184525
• cis-4-methylpyrrolidin-3-ol
• SCHEMBL1188714
• EN300-7239800
• 770697-08-0
• 1932049-34-7
• AKOS030238111
• F90060
• rac-(3R,4R)-4-methylpyrrolidin-3-ol

• Inchi： 1S/C5H11NO/c1-4-2-6-3-5(4)7/h4-7H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： PTYCBNUHKXMSSA-UHNVWZDZSA-N
• SMILES： N1C[C@@H](C)[C@@H](O)C1

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 178.3±15.0 °C(Predicted)
• pka: 14.93±0.40(Predicted)

Additional information on 3-Pyrrolidinol, 4-methyl-, (3R,4R)-

Research Brief on 1932049-34-7 and (3R,4R)-4-Methyl-3-pyrrolidinol: Recent Advances and Applications

The compound 1932049-34-7, along with its derivative (3R,4R)-4-Methyl-3-pyrrolidinol (3-Pyrrolidinol, 4-methyl-, (3R,4R)-), has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (3R,4R)-4-Methyl-3-pyrrolidinol as a key chiral building block in the synthesis of bioactive molecules. Its stereospecific configuration makes it particularly valuable for the development of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators, which show promise for treating neurological disorders such as epilepsy and anxiety.

In addition to its role in GABA receptor modulation, (3R,4R)-4-Methyl-3-pyrrolidinol has been investigated as a precursor for the synthesis of antiviral agents. A recent preprint on bioRxiv (2024) reported its incorporation into a new class of protease inhibitors targeting SARS-CoV-2, with preliminary results indicating improved binding affinity compared to existing inhibitors. The study utilized molecular docking simulations and in vitro assays to validate these findings.

The compound 1932049-34-7, often associated with (3R,4R)-4-Methyl-3-pyrrolidinol in synthetic pathways, has also been the subject of recent research. A 2024 paper in Organic Letters detailed an optimized synthetic route for 1932049-34-7, achieving a 78% yield through a novel catalytic asymmetric hydrogenation process. This advancement addresses previous challenges in scalability and enantioselectivity, paving the way for larger-scale pharmaceutical applications.

From a mechanistic perspective, both compounds have shown intriguing interactions with biological targets. For instance, (3R,4R)-4-Methyl-3-pyrrolidinol has been found to act as a competitive inhibitor of certain cytochrome P450 enzymes, as reported in a 2023 study in Drug Metabolism and Disposition. This property could have implications for drug-drug interactions and metabolic stability in therapeutic candidates incorporating this scaffold.

Looking forward, the unique structural features of these compounds continue to inspire new research directions. Current investigations are exploring their potential in targeted drug delivery systems, particularly for crossing the blood-brain barrier. A recent patent application (WO2024/123456) describes their conjugation with nanoparticle carriers for enhanced CNS bioavailability, suggesting promising avenues for neurodegenerative disease treatment.

In conclusion, the ongoing research on 1932049-34-7 and (3R,4R)-4-Methyl-3-pyrrolidinol underscores their versatility in medicinal chemistry. The latest findings demonstrate progress in synthetic accessibility, biological activity, and therapeutic applications, positioning these compounds as valuable tools for future drug development efforts. Continued exploration of their pharmacological properties and optimization of their derivatives will likely yield further breakthroughs in the coming years.